4-methyl-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)thiazole-5-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as a thiazole-based compound and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Hydrogen Bonding Characteristics
Research on compounds structurally similar to 4-methyl-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)thiazole-5-carboxamide has explored their hydrogen bonding capabilities. For instance, Kubicki, Bassyouni, and Codding (2000) studied the crystal structures of various anticonvulsant enaminones, which are structurally related. They noted that these compounds exhibit significant hydrogen bonding interactions, forming infinite chains of molecules, which is relevant to understanding the chemical behavior of similar compounds (Kubicki, Bassyouni, & Codding, 2000).
HIV-Integrase Inhibition
Compounds similar to this compound have been investigated for their potential in HIV treatment. Boros et al. (2006) synthesized methyl 7-hydroxy[1,3]thiazolo[5,4-b]pyridin-5(4H)-one-6-carboxylates and carboxamides, demonstrating sub-micromolar enzyme inhibition of HIV integrase. This suggests potential applications in antiviral therapy (Boros et al., 2006).
Antiviral Activity
The antiviral properties of related compounds have been a subject of research. Attaby et al. (2006) investigated the synthesis and antiviral activity of various pyrazolo[3,4-b]pyridine derivatives, which could be relevant for the development of new antiviral drugs (Attaby et al., 2006).
Antimycobacterial Activity
Research has also explored the antimycobacterial activity of compounds with similar structures. For example, Gezginci, Martin, and Franzblau (1998) synthesized pyridines and pyrazines substituted with various ring systems and tested them against Mycobacterium tuberculosis. These findings highlight the potential use of similar compounds in treating bacterial infections (Gezginci, Martin, & Franzblau, 1998).
Synthesis and Evaluation in Cancer and Inflammation
Some studies have focused on the synthesis of pyrazolopyrimidines derivatives and their potential as anticancer and anti-inflammatory agents. Rahmouni et al. (2016) explored this avenue, indicating the therapeutic potential of compounds structurally similar to this compound (Rahmouni et al., 2016).
Properties
IUPAC Name |
4-methyl-N-(4-pyridin-2-yloxycyclohexyl)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S/c1-11-15(22-10-18-11)16(20)19-12-5-7-13(8-6-12)21-14-4-2-3-9-17-14/h2-4,9-10,12-13H,5-8H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CARUKFZSFIZWPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C(=O)NC2CCC(CC2)OC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.